Cas no 898789-78-1 (4'-Cyano-3-(3-pyrrolinomethyl) benzophenone)

• Product Name: 4'-Cyano-3-(3-pyrrolinomethyl) benzophenone
• CAS No: 898789-78-1
• MF: C₁₉H₁₆N₂O
• MW: 288.343144416809
• MDL: MFCD03842354
• CID: 994359
• PubChem ID: 24725076
• Update Time: 2025-05-23

4'-Cyano-3-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2,5-dihydropyrrol-1-ylmethyl)benzoyl]benzonitrile
• 4'-CYANO-3-(3-PYRROLINOMETHYL) BENZOPHENONE
• N-BIOTINYL-1,6-HEXANEDIAMINE
• 4-(3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)benzoyl)benzonitrile
• 898789-78-1
• MFCD03842354
• 4-{3-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]benzoyl}benzonitrile
• DTXSID60643472
• 4'-CYANO-3-(3-PYRROLINOMETHYL)BENZOPHENONE
• AKOS016020819
• 4'-Cyano-3-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03842354
• Inchi： 1S/C19H16N2O/c20-13-15-6-8-17(9-7-15)19(22)18-5-3-4-16(12-18)14-21-10-1-2-11-21/h1-9,12H,10-11,14H2
• InChI Key： LGSDGFCBJZPKAM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)C1=CC=CC(=C1)CN1CC=CC1

Computed Properties

• Exact Mass: 288.12600
• Monoisotopic Mass: 288.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 3.09898

Additional information on 4'-Cyano-3-(3-pyrrolinomethyl) benzophenone

4'-Cyano-3-(3-pyrrolinomethyl) Benzophenone: A Comprehensive Overview

The compound with CAS No. 898789-78-1, commonly referred to as 4'-Cyano-3-(3-pyrrolinomethyl) Benzophenone, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzophenone backbone with a cyano group and a pyrrolidinomethyl substituent. The benzophenone moiety serves as the central framework, while the cyano group and pyrrolidinomethyl substituent introduce distinct electronic and steric properties, making this compound versatile for various applications.

Recent studies have highlighted the potential of 4'-Cyano-3-(3-pyrrolinomethyl) Benzophenone in drug discovery. Its ability to act as a scaffold for bioactive molecules has been explored in several research papers. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits promising anti-inflammatory properties when incorporated into small molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The cyano group plays a crucial role in enhancing the compound's ability to interact with biological targets, while the pyrrolidinomethyl group contributes to its stability and solubility.

In addition to its pharmacological applications, 4'-Cyano-3-(3-pyrrolinomethyl) Benzophenone has also found utility in materials science. Researchers have investigated its use as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). A 2022 article in *Advanced Materials* reported that this compound can be incorporated into polymer blends to enhance their electronic properties, making them suitable for next-generation optoelectronic devices. The benzophenone core provides excellent charge transport properties, while the substituents modulate the material's optical characteristics.

The synthesis of 4'-Cyano-3-(3-pyrrolinomethyl) Benzophenone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A 2021 study published in *Organic Process Research & Development* detailed an efficient route for its preparation, utilizing palladium-catalyzed cross-coupling reactions to assemble the key intermediates. The use of microwave-assisted synthesis further streamlined the process, reducing reaction times and improving yields. This highlights the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex molecules like this one.

From an environmental perspective, researchers have also explored the biodegradability and eco-friendly synthesis of 4'-Cyano-3-(3-pyrrolinomethyl) Benzophenone. A 2023 study in *Green Chemistry* demonstrated that this compound can be synthesized using renewable feedstocks and enzymatic catalysts, significantly reducing its carbon footprint. This aligns with the global trend toward sustainable chemistry and underscores the importance of developing greener synthetic pathways for high-value compounds.

In conclusion, 4'-Cyano-3-(3-pyrrolinomethyl) Benzophenone (CAS No. 898789-78-1) is a multifaceted compound with applications spanning drug discovery, materials science, and sustainable chemistry. Its unique structure and versatile properties make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both scientific research and industrial applications.